Cas no 892294-25-6 (N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892294-25-6
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 6336281
• PubChem ID: 22423421
• Update Time: 2025-10-29

N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• AKOS024485908
• 3-allyl-N-(4-chlorophenethyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• VU0626191-1
• F3407-0640
• 892294-25-6
• N-[2-(4-chlorophenyl)ethyl]-2,4-dioxo-3-prop-2-enyl-1H-quinazoline-7-carboxamide

• Inchi： 1S/C20H18ClN3O3/c1-2-11-24-19(26)16-8-5-14(12-17(16)23-20(24)27)18(25)22-10-9-13-3-6-15(21)7-4-13/h2-8,12H,1,9-11H2,(H,22,25)(H,23,27)
• InChI Key： XHKUORHRMOITRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(C1C=CC2C(N(CC=C)C(NC=2C=1)=O)=O)=O

Computed Properties

• Exact Mass: 383.1036691g/mol
• Monoisotopic Mass: 383.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.5Ų

Additional information on N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Introduction to N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892294-25-6)

N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892294-25-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the quinazoline class of heterocyclic molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-chlorophenyl and tetrahydroquinazoline moieties, contribute to its unique chemical properties and biological interactions.

The synthesis of N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 2,4-dioxo group and the prop-2-en-1-yl side chain enhances the molecule's complexity and potential for selective binding to biological targets. This compound has been studied for its potential role in modulating various cellular pathways, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in quinazoline derivatives due to their demonstrated efficacy in treating a range of diseases. The tetrahydroquinazoline core is particularly noteworthy for its ability to interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. N-2-(4-chlorophenyl)ethyl-2,4-dioxo-3-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide, with its unique structural configuration, has shown promise in preclinical studies as a potential therapeutic agent.

The pharmacological profile of this compound has been extensively evaluated through in vitro and in vivo assays. Initial studies have indicated that it exhibits significant inhibitory activity against certain enzymes and receptors relevant to human health. The 4-chlorophenyl group plays a crucial role in determining the compound's binding affinity and selectivity. Furthermore, the presence of the prop-2-en-1-yl moiety contributes to its solubility and bioavailability, which are critical factors for drug development.

The latest research in this field has highlighted the importance of quinazoline derivatives in addressing unmet medical needs. N-Boc-L-proline amide derivatives have been explored as inhibitors of various proteases involved in cancer metabolism. Similarly, other quinazoline-based compounds have shown promise in targeting viral proteases and kinases. The structural diversity within this class of molecules allows for the design of highly specific inhibitors that can modulate disease-related pathways effectively.

The synthesis strategies employed for N-Nipecotic acid derivatives have provided valuable insights into optimizing yield and purity. These strategies often involve multi-component reactions that streamline the process while maintaining high chemical integrity. The use of advanced catalytic systems has further enhanced the efficiency of these synthetic routes. Such advancements are crucial for scaling up production and ensuring the availability of these compounds for clinical trials.

In conclusion, N-Nipecotic acid derivatives represent a significant area of research within pharmaceutical chemistry. The structural complexity and functional diversity of these compounds make them attractive candidates for drug development. Future studies should focus on elucidating their mechanism of action and evaluating their potential in treating various diseases. The continued exploration of quinazoline derivatives will undoubtedly contribute to the discovery of novel therapeutic agents that address critical unmet medical needs.